Cas no 277316-24-2 (2,6-Dimethyl-4-(3-2-(Z-amino)-ethylcarbamoyl-propoxy)-benzenesulfonyl-Dap (Boc)-OMe)

• Product Name: 2,6-Dimethyl-4-(3-2-(Z-amino)-ethylcarbamoyl-propoxy)-benzenesulfonyl-Dap (Boc)-OMe
• CAS No: 277316-24-2
• MF: C₃₁H₄₄N₄O₁₀S
• MW: 664.766867637634
• CID: 248175
• PubChem ID: 23556397
• Update Time: 2025-11-01

2,6-Dimethyl-4-(3-2-(Z-amino)-ethylcarbamoyl-propoxy)-benzenesulfonyl-Dap (Boc)-OMe Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3-[[(1,1-dimethylethoxy)carbonyl]amino]-N-[[2,6-dimethyl-4-[4-oxo-4-[[2-[[(phenylmethoxy)carbonyl]amino]ethyl]amino]butoxy]phenyl]sulfonyl]-,methyl ester
• [2,6-Dimethyl-4-(3-[2-(Z-amino)-ethylcarbamoyl]-propoxy)-benzenesulfonyl]-Dap(Boc)-OMe
• [2006-Dimethyl-4-(3-[2-(Z-amino)-ethylcarbamoyl]-propoxy)-benzenesulfonyl]-Dap(Boc)-OMe
• 2,6-DIMETHYL-4-(3-[2-(Z-AMINO)-ETHYLCARBAMOYL]-PROPOXY)-BENZENESULFONYL]-DAP(BOC)-OME
• L-Alanine,3-[[(1,1-dimethylethoxy)carbonyl]amino]-N-[[2,6-dimethyl-4-[4-oxo-4-[[2-[[(phenylmethoxy)carbonyl]amino]ethyl]amino
• methyl (2S)-3-[(tert-Butoxy)-carbonylamino]-2-[({2,6-dimethyl-4-[3-(N-{2-[(phenylmethoxy)carbonylamino]ethyl}carbamoyl)propoxy]-phenyl}sulfonyl)amino]propanoate
• [2,6-DIMETHYL-4-(3-[2-(Z-AMINO)-ETHYLCARBAMOYL]-PROPOXY)-BENZENESULFONYL]-D-DAP(BOC)-OME
• DPC-AG1166-00
• DPC-AG1166-00 (D-ISOMER)
• DPC-AG1166-00 (L-ISOMER)
• Methyl 2-[[2,6-dimethyl-4-[4-oxo-4-[2-(phenylmethoxycarbonylamino)ethylamino]butoxy]phenyl]sulfonylamino]-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• 277316-24-2
• SCHEMBL8313513;ZINC150364212;[2,6-DIMETHYL-4-(3-[2--BENZENESULFONYL]-D-DAP-OME;277316-24-2
• 2,6-Dimethyl-4-(3-2-(Z-amino)-ethylcarbamoyl-propoxy)-benzenesulfonyl-Dap (Boc)-OMe

• Inchi： 1S/C31H44N4O10S/c1-21-17-24(43-16-10-13-26(36)32-14-15-33-29(38)44-20-23-11-8-7-9-12-23)18-22(2)27(21)46(40,41)35-25(28(37)42-6)19-34-30(39)45-31(3,4)5/h7-9,11-12,17-18,25,35H,10,13-16,19-20H2,1-6H3,(H,32,36)(H,33,38)(H,34,39)
• InChI Key： NIOJNRVBAOUYHE-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(=CC=1C)OCCCC(NCCNC(=O)OCC1C=CC=CC=1)=O)(NC(C(=O)OC)CNC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 664.27781479g/mol
• Monoisotopic Mass: 664.27781479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 46
• Rotatable Bond Count: 23
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 196Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.021 g/l) (25 º C),

Additional information on 2,6-Dimethyl-4-(3-2-(Z-amino)-ethylcarbamoyl-propoxy)-benzenesulfonyl-Dap (Boc)-OMe

2,6-Dimethyl-4-(3-2-(Z-amino)-ethylcarbamoyl-propoxy)-benzenesulfonyl-Dap (Boc)-OMe: An Advanced Compound in Medicinal Chemistry

2,6-Dimethyl-4-(3-2-(Z-amino)-ethylcarbamoyl-propoxy)-benzenesulfonyl-Dap (Boc)-OMe (CAS No. 277316-24-2) is a sophisticated compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is a derivative of benzenesulfonyl-diamine, modified with specific functional groups that enhance its biological activity and pharmacological properties.

The benzenesulfonyl group in the compound is known for its ability to form stable sulfonamide bonds, which are crucial in many drug molecules. The presence of the Dap (Boc)-OMe moiety, where Dap stands for aspartic acid and Boc is the tert-butyloxycarbonyl protecting group, adds a layer of complexity and functionality. The Z-amino group, which is an N-protected amino acid residue, further contributes to the compound's versatility and reactivity.

Recent studies have highlighted the potential of 2,6-Dimethyl-4-(3-2-(Z-amino)-ethylcarbamoyl-propoxy)-benzenesulfonyl-Dap (Boc)-OMe in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. The compound's ability to modulate inflammatory pathways has been demonstrated in preclinical models, showing promise for treating conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory properties, this compound has also shown potential as an anticancer agent. Research has indicated that 2,6-Dimethyl-4-(3-2-(Z-amino)-ethylcarbamoyl-propoxy)-benzenesulfonyl-Dap (Boc)-OMe can selectively target and inhibit the growth of certain cancer cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, leading to cell cycle arrest and apoptosis.

The structural complexity of 2,6-Dimethyl-4-(3-2-(Z-amino)-ethylcarbamoyl-propoxy)-benzenesulfonyl-Dap (Boc)-OMe also makes it an attractive candidate for drug delivery systems. The presence of multiple functional groups allows for the design of prodrugs that can be activated under specific physiological conditions, enhancing their therapeutic efficacy while minimizing side effects.

From a synthetic chemistry perspective, the preparation of 2,6-Dimethyl-4-(3-2-(Z-amino)-ethylcarbamoyl-propoxy)-benzenesulfonyl-Dap (Boc)-OMe involves a series of well-defined steps. These include the synthesis of the benzenesulfonyl core, the introduction of the Dap (Boc)-OMe moiety, and the attachment of the Z-amino group. Each step requires careful optimization to ensure high yields and purity levels.

One of the key challenges in working with this compound is maintaining its stability during synthesis and storage. The presence of sensitive functional groups such as the Z-amino and Boc protecting groups necessitates controlled conditions to prevent degradation or unwanted side reactions. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound and monitoring its purity.

The potential applications of 2,6-Dimethyl-4-(3-2-(Z-amino)-ethylcarbamoyl-propoxy)-benzenesulfonyl-Dap (Boc)-OMe extend beyond traditional drug development. Recent advancements in materials science have explored its use in designing novel biomaterials with tailored properties. For example, incorporating this compound into hydrogels or other biocompatible matrices can enhance their mechanical strength and biodegradability, making them suitable for tissue engineering and regenerative medicine applications.

In conclusion, 2,6-Dimethyl-4-(3-2-(Z-amino)-ethylcarbamoyl-propoxy)-benzenesulfonyl-Dap (Boc)-OMe (CAS No. 277316-24-2) represents a significant advancement in medicinal chemistry. Its unique structure and multifaceted properties make it a valuable tool for researchers exploring new therapeutic strategies and innovative materials. As ongoing research continues to uncover new applications and optimize its synthesis, this compound is poised to play a crucial role in advancing healthcare solutions.